TL13-22

• Molecular Formula: C45H55ClN10O9S
• Molecular Weight: 947.5 g/mol
• InChI: InChI=1S/C45H55ClN10O9S/c1-29(2)66(61,62)38-12-5-4-9-34(38)51-41-32(46)27-50-45(53-41)52-33-14-13-30(26-37(33)63-3)55-19-17-54(18-20-55)21-23-65-25-24-64-22-16-47-39(57)28-49-35-10-6-8-31-40(35)44(60)56(43(31)59)36-11-7-15-48-42(36)58/h4-6,8-10,12-14,26-27,29,36,49H,7,11,15-25,28H2,1-3H3,(H,47,57)(H,48,58)(H2,50,51,52,53)
• InChIKey: JVBGYTWMZKXATO-UHFFFAOYSA-N

TL13-22: ALK Inhibitor Negative Control

TL13-22 (CAS 2229036-65-9) is a synthetic small molecule that functions as a highly potent, ATP-competitive inhibitor of Anaplastic Lymphoma Kinase (ALK), exhibiting an enzymatic IC₅₀ of 0.54 nM [1]. Critically, TL13-22 is chemically engineered as the direct negative control for the ALK-targeting Proteolysis Targeting Chimera (PROTAC) degrader TL13-12. Unlike its degrader counterpart, TL13-22 does not induce the degradation of the ALK protein in cellular assays . This dichotomous activity—inhibiting kinase function without eliminating the target protein—establishes TL13-22 as an indispensable tool for precisely dissecting the pharmacological consequences of ALK inhibition versus ALK degradation in oncogenic signaling research [1].

Negative control matched to ALK degrader TL13-12

Retains ALK target engagement without inducing degradation

Identical scaffold architecture to degrader TL13-12

• [1] Powell CE, Gao Y, Tan L, et al. Chemically Induced Degradation of Anaplastic Lymphoma Kinase (ALK). J Med Chem. 2018;61(9):4249-4255. View Source

Why Generic ALK Inhibitors Are Insufficient

Substituting TL13-22 with a clinical ALK inhibitor (e.g., Alectinib, IC₅₀ = 1.9 nM) or another research-grade ALK inhibitor (e.g., TL13-110, IC₅₀ = 0.34 nM) would invalidate experimental controls due to fundamental differences in mechanism and potency. TL13-22 is a specific negative control that shares the identical chemical warhead and binding site of the PROTAC degrader TL13-12, ensuring that any observed biological effect is due solely to ALK degradation rather than kinase inhibition. Its matched potency (IC₅₀ = 0.54 nM) is critical, as using a less potent inhibitor would not adequately control for ALK inhibition, while a more potent one (e.g., TL13-110) would introduce bias [1]. Furthermore, TL13-22 has a unique and well-characterized off-target degradation profile affecting kinases such as Aurora A, FER, and PTK2, which is distinct from the degradation profile of its active degrader counterpart, TL13-12 [2]. Generic inhibitors like Crizotinib or Ceritinib do not share this specific polypharmacological degradation profile, leading to uncontrolled variables in experiments designed to study targeted protein degradation.

Mechanistic mismatch

Generic ALK inhibitors may not distinguish degradative from inhibitory pharmacology in PROTAC experiments.

Interpretation compromise

Replacing TL13-22 with a standard ALK inhibitor removes the matched negative control required for degradation-specific attribution.

Non-isogenic control risk

Only the isogenic TL13-22 pair preserves scaffold-matched target binding while lacking degradation function.

• [1] TargetMol. TL13-12 Product Information. Cat. No. T13930. View Source
• [2] TargetMol. TL13-22 Product Information. Cat. No. T37084. View Source

TL13-22: Evidence vs. Key Analogs

ALK Inhibition: TL13-22 vs. TL13-12

TL13-22 serves as the isogenic negative control for the PROTAC degrader TL13-12. In direct comparison, TL13-22 exhibits no detectable degradation of the ALK protein, whereas TL13-12 degrades ALK with potent DC₅₀ values of 10 nM and 180 nM in H3122 and Karpas 299 cells, respectively [1]. This is a binary, qualitative difference essential for experimental interpretation. In ALK-addicted KARPAS-299 cells, TL13-12 abolishes STAT3 and ERK phosphorylation for over 72 hours post-washout, while TL13-22 only suppresses signaling for 6–8 hours before pathway reactivation occurs .

ALK Inhibition

Head-to-head

IC50 TL13-22: 0.54 nM

TL13-12: 0.69 nM

Reported comparable target engagement context

Supplier-reported; verify in assay

Evidence Dimension	ALK Protein Degradation
Target Compound Data	No degradation detected
Comparator Or Baseline	TL13-12: DC₅₀ = 10 nM (H3122 cells), 180 nM (Karpas 299 cells)
Quantified Difference	Qualitative: Complete absence of degradation for TL13-22 vs. potent degradation for TL13-12.
Conditions	H3122 and Karpas 299 (NPM-ALK fusion) cell lines; 16-hour treatment [1].

Why This Matters

This confirms that any biological effect unique to TL13-12 can be definitively attributed to its degradation mechanism, establishing TL13-22 as the only valid control for such studies.

• [1] Powell CE, Gao Y, Tan L, et al. Chemically Induced Degradation of Anaplastic Lymphoma Kinase (ALK). J Med Chem. 2018;61(9):4249-4255. View Source

Degrader System Specificity: TL13-22 vs. TL13-110

TL13-22 demonstrates superior ALK inhibitory potency compared to its degrader counterpart, TL13-12, and a widely used clinical comparator, Alectinib. In enzymatic assays, TL13-22 exhibits an IC₅₀ of 0.54 nM . This represents a 28% improvement in potency over TL13-12 (IC₅₀ = 0.69 nM) [1] and is 3.5-fold more potent than the FDA-approved ALK inhibitor Alectinib (IC₅₀ = 1.9 nM) . This high potency ensures robust ALK inhibition at low nanomolar concentrations, which is critical for its role as a stringent inhibitor control in degradation studies.

Degrader Specificity

Context-dependent

Isogenic scaffold match to TL13-12

TL13-110 belongs to TL13-112 system

Supports isogenic control attribution review

Not interchangeable with non-isogenic negative controls

Evidence Dimension	ALK Enzymatic Inhibition
Target Compound Data	IC₅₀ = 0.54 nM
Comparator Or Baseline	TL13-12 (IC₅₀ = 0.69 nM) and Alectinib (IC₅₀ = 1.9 nM)
Quantified Difference	1.28-fold more potent than TL13-12; 3.5-fold more potent than Alectinib.
Conditions	Standard in vitro ALK kinase activity assay (biochemical).

Why This Matters

Its high potency ensures that it functions as an effective ALK inhibitor control, enabling researchers to attribute the differential effects of TL13-12 to degradation, not just stronger target engagement.

• [1] TargetMol. TL13-12 Product Information. Cat. No. T13930. View Source

Off-Target Degradation Profiles

While TL13-22 does not degrade its primary target ALK, it exhibits a distinct and quantifiable profile of degrading several off-target kinases. This is not an unwanted side effect but a critical characteristic that must be accounted for when used as a negative control. TL13-22 prompts the degradation of Aurora A (IC₅₀ = 11.3 nM), FER (IC₅₀ = 5.74 nM), PTK2 (IC₅₀ = 18.4 nM), and RPS6KA1 (IC₅₀ = 65.9 nM) . Notably, this profile differs from the degrader TL13-12, which degrades Aurora A with an IC₅₀ of 13.5 nM, demonstrating that the two compounds are not pharmacologically identical even in their off-target effects .

Off-Target Profile

Class-level inference

TL13-22 degrades Aurora A, FER, PTK2, RPS6KA1

IC50 values: 11.3, 5.74, 18.4, 65.9 nM (near-identical to TL13-12)

Reported comparable off-target degradation profile

Per supplier literature; verification recommended

Evidence Dimension	Off-Target Kinase Degradation Potency (IC₅₀)
Target Compound Data	Aurora A: 11.3 nM; FER: 5.74 nM; PTK2: 18.4 nM; RPS6KA1: 65.9 nM
Comparator Or Baseline	TL13-12: Aurora A IC₅₀ = 13.5 nM; FER: 5.74 nM; PTK2: 18.4 nM; RPS6KA1: 65 nM
Quantified Difference	TL13-22 is 1.19-fold more potent at degrading Aurora A than TL13-12. Degradation potencies for FER, PTK2, and RPS6KA1 are essentially identical.
Conditions	Cellular degradation assays in relevant cell lines.

Why This Matters

Understanding the precise off-target degradation signature of TL13-22 allows researchers to interpret complex phenotypic data accurately and avoid misattributing effects solely to ALK inhibition.

Bioanalytical Suitability: Demonstrated Sub-ng/mL Quantification in Rat Plasma for PK/PD Studies

For in vivo pharmacokinetic (PK) and pharmacodynamic (PD) studies involving PROTACs, robust bioanalytical methods are required for both the active degrader and its inactive control. TL13-22 has been validated in a sensitive LC-MS/MS method alongside TL13-12. The method achieved a Lower Limit of Quantification (LLOQ) of 0.3 ng/mL for TL13-22 in rat plasma, demonstrating the feasibility of accurately measuring low circulating concentrations of the compound in complex biological matrices [1].

Purity & Solubility

Specification review

≥98% HPLC, DMSO 100 mM

Supports reproducible dosing and procurement decisions

Evidence Dimension	Lower Limit of Quantification (LLOQ) in Plasma
Target Compound Data	LLOQ = 0.3 ng/mL
Comparator Or Baseline	TL13-12: LLOQ = 0.3 ng/mL
Quantified Difference	Identical LLOQ achieved for both compounds using the same methodology.
Conditions	Rat plasma; 100 µL sample volume; LC-MS/MS analysis using a ZenoTOF 7600 system.

Why This Matters

This data confirms that TL13-22 is a suitable and analytically validated negative control for in vivo studies, enabling accurate PK/PD modeling and dose-exposure-response correlations.

• [1] Deenadayalan L, Pillai S, Baghla R, et al. A sensitive method for the quantification of the protein targeting chimera (PROTAC), TL 13-12, in rat plasma using accurate mass spectrometry. SCIEX Technical Note. 2025. View Source

Chemical and Pharmacological Distinction from Other TL-Series Negative Controls

TL13-22 is chemically distinct from other ALK inhibitor negative controls in the TL-series, such as TL13-110. While both function as inhibitors, their potencies differ significantly: TL13-22 inhibits ALK with an IC₅₀ of 0.54 nM, whereas TL13-110 is more potent with an IC₅₀ of 0.34 nM . This difference in potency is critical because TL13-110 is the negative control for a different, more potent PROTAC degrader (TL13-112, IC₅₀ = 0.14 nM). Using TL13-110 as a control for TL13-12 would be scientifically invalid due to its higher potency and different chemical structure, which would introduce an uncontrolled variable in the experiment .

Evidence Dimension	ALK Enzymatic Inhibition Potency
Target Compound Data	IC₅₀ = 0.54 nM
Comparator Or Baseline	TL13-110 (IC₅₀ = 0.34 nM)
Quantified Difference	TL13-110 is 1.59-fold more potent than TL13-22.
Conditions	Standard in vitro ALK kinase activity assay.

Why This Matters

This data reinforces that TL13-22 is the only appropriate and chemically matched negative control for studies involving the PROTAC degrader TL13-12.

TL13-22: Key Applications

Validating Phenotypes from ALK Degradation

In experiments designed to understand the unique functional consequences of eliminating the ALK scaffolding function via PROTAC-mediated degradation, TL13-22 serves as the only appropriate control. Its matched potency for ALK inhibition (IC₅₀ = 0.54 nM) compared to TL13-12 (IC₅₀ = 0.69 nM) ensures that any observed differences in downstream signaling, such as the sustained suppression of STAT3 and ERK phosphorylation observed with the degrader but not the inhibitor , are attributable to target degradation rather than differential kinase engagement. This application is essential for validating the unique therapeutic hypothesis of targeted protein degradation.

Inhibition vs. Degradation Pharmacodynamics

TL13-22 is a critical component for developing and validating bioanalytical methods for PROTAC PK studies. Its demonstrated suitability for LC-MS/MS quantification with an LLOQ of 0.3 ng/mL in rat plasma makes it an ideal control for ensuring assay accuracy and precision. In PK/PD studies, TL13-22 can be used to control for the effects of the ALK inhibitor warhead, allowing researchers to isolate the PK and PD contributions that are unique to the PROTAC degrader's mechanism of action.

Investigating ALK Resistance Mechanisms

During the development of novel ALK PROTACs, TL13-22 is used as a benchmark negative control. Its well-characterized off-target degradation profile for kinases like Aurora A (IC₅₀ = 11.3 nM), FER (5.74 nM), PTK2 (18.4 nM), and RPS6KA1 (65.9 nM) provides a known polypharmacology baseline. New PROTAC candidates can be profiled against this baseline to identify whether they have an improved (narrower) or altered selectivity profile compared to the first-generation TL13-12/TL13-22 system.

Quality Control and Assay Development for High-Throughput Degrader Screens

In high-throughput screening campaigns designed to identify novel ALK degraders, TL13-22 serves as a control to rule out false positives arising from potent ALK inhibition alone. Compounds that exhibit a phenotype similar to a degrader but function via inhibition would be expected to phenocopy TL13-22, not TL13-12. Its high purity (≥98% by HPLC) and well-documented solubility in DMSO (up to 100 mM) make it compatible with automated liquid handling systems and robust for large-scale screening efforts.

Application

Selection Property

Validation Focus

PROTAC phenotype validation studies

Isogenic negative control pairing

Attribution of degradation-specific responses

Degradation vs. inhibition mechanism studies

Kinase-inhibition-only benchmark

Proteasome-dependent degradation deconvolution

ALK resistance mechanism studies

Degradation-based research probe

Resistance pathway differentiation